Cas no 36960-22-2 (1-hydroxy-3-methylbutan-2-one)

• Product Name: 1-hydroxy-3-methylbutan-2-one
• CAS No: 36960-22-2
• MF: C₅H₁₀O₂
• MW: 102.131701946259
• MDL: MFCD18968789
• CID: 921822
• PubChem ID: 37590
• Update Time: 2025-06-14

1-hydroxy-3-methylbutan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-hydroxy-3-methyl-butan-2-one
• 2-Butanone, 1-hydroxy-3-methyl-
• 1-hydroxy-3-methylbutan-2-one
• SCHEMBL800918
• DTXSID80190458
• 36960-22-2
• MFCD18968789
• NBEGXSQMVJTIAR-UHFFFAOYSA-N
• NS-01002
• AKOS016355156
• CHEBI:195497
• EN300-157803
• DB-259714
• 1-HYDROXY-3-METHYL-2-BUTANONE

• MDL： MFCD18968789
• Inchi： 1S/C5H10O2/c1-4(2)5(7)3-6/h4,6H,3H2,1-2H3
• InChI Key： NBEGXSQMVJTIAR-UHFFFAOYSA-N
• SMILES： O=C(CO)C(C)C

Computed Properties

• Exact Mass: 102.0681
• Monoisotopic Mass: 102.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 66.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 0.3

Experimental Properties

• Density: 0.962
• Boiling Point: 153°Cat760mmHg
• Flash Point: 53.8°C
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-hydroxy-3-methylbutan-2-one

Comprehensive Overview of 1-hydroxy-3-methylbutan-2-one (CAS No. 36960-22-2): Properties, Applications, and Industry Insights

1-hydroxy-3-methylbutan-2-one (CAS No. 36960-22-2), also known as 3-methyl-2-oxobutanol, is a versatile organic compound with a wide range of applications in the flavor, fragrance, and pharmaceutical industries. This hydroxy ketone derivative is characterized by its unique molecular structure, which combines a hydroxyl group with a ketone functionality, making it a valuable intermediate in synthetic chemistry. The compound's CAS registry number 36960-22-2 serves as a unique identifier for researchers and regulatory bodies worldwide.

In recent years, the demand for 1-hydroxy-3-methylbutan-2-one has grown significantly due to its role as a flavoring agent in food products. Consumers are increasingly seeking natural-like flavor compounds, and this substance contributes to the creation of buttery and caramel-like notes in various edible products. The compound's low odor threshold and high potency make it particularly valuable in the development of complex flavor profiles, addressing the current market trend toward clean-label ingredients and authentic taste experiences.

The synthesis of 36960-22-2 typically involves biocatalytic pathways or chemical oxidation methods, with growing interest in sustainable production processes. As environmental concerns rise, researchers are focusing on green chemistry approaches to manufacture this compound, aligning with the industry's shift toward eco-friendly synthesis methods. The compound's molecular weight of 102.13 g/mol and boiling point characteristics make it suitable for various industrial applications while maintaining manageable handling properties.

In the pharmaceutical sector, 1-hydroxy-3-methylbutan-2-one serves as a building block for more complex molecules. Its chiral centers make it particularly interesting for asymmetric synthesis, a hot topic in drug development. Recent studies have explored its potential as a precursor for bioactive compounds, with particular attention to its metabolic pathways and enzymatic transformations. These investigations respond to the growing demand for specialty chemicals in precision medicine and targeted therapies.

Quality control of CAS 36960-22-2 involves rigorous analytical techniques including GC-MS analysis and HPLC purification. The compound's spectral properties (including its characteristic IR absorption bands and NMR shifts) provide reliable identification markers. These analytical aspects are crucial for industries requiring high-purity intermediates, especially in light of increasing regulatory scrutiny on chemical traceability and supply chain transparency.

Market trends indicate growing interest in multifunctional flavor compounds like 1-hydroxy-3-methylbutan-2-one, particularly in the Asia-Pacific region where the food additive market is expanding rapidly. Formulators value this compound for its ability to enhance mouthfeel characteristics while contributing to flavor complexity. Recent patent filings reveal innovative applications in controlled-release flavor systems and temperature-stable formulations, addressing current challenges in processed food stability.

From a regulatory standpoint, 36960-22-2 is generally recognized as safe when used in accordance with good manufacturing practices. Its toxicological profile has been extensively studied, with data supporting its use within established consumption limits. However, manufacturers must stay informed about evolving global chemical regulations, particularly regarding food contact materials and allergen labeling requirements, which are frequent topics in industry discussions.

The future outlook for 1-hydroxy-3-methylbutan-2-one appears promising, with research exploring its potential in biodegradable polymers and renewable materials. As the circular economy gains traction, this compound's role in bio-based value chains may expand significantly. Ongoing studies investigate its microbial production using metabolic engineering techniques, a response to the industry's need for cost-effective biosynthesis methods that reduce reliance on petrochemical feedstocks.

For researchers working with CAS No. 36960-22-2, proper storage conditions (typically cool and dry environments) and handling procedures are essential to maintain the compound's stability. Material safety data sheets provide detailed guidance on compatibility issues and personal protective equipment recommendations, reflecting the growing emphasis on laboratory safety standards in chemical research facilities worldwide.